6-Chloro-2,3-naphthalenedicarboxylic anhydride

• Molecular Formula: C12H5ClO3
• Molecular Weight: 232.62 g/mol
• IUPAC Name: 6-chlorobenzo[f][2]benzofuran-1,3-dione
• InChI: InChI=1S/C12H5ClO3/c13-8-2-1-6-4-9-10(5-7(6)3-8)12(15)16-11(9)14/h1-5H
• InChI Key: CFJXZNREFFTFFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=CC3=C(C=C21)C(=O)OC3=O)Cl

Description

6-Chloro-2,3-naphthalenedicarboxylic anhydride is a useful research compound. Its molecular formula is C12H5ClO3 and its molecular weight is 232.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

p-Chlorophenylpropiolic acid (3.3 g) and propiolic acid (7.6 g) in acetic anhydride (80 ml) were refluxed for 12 hr. The solution was concentrated (to 40 ml) and the precipitate which formed on cooling was recrystallised from acetone to give 6-chloro-2,3-naphthalenedicarboxylic anhydride (2.3 g) m.p. 220°.